Cas no 1805173-15-2 (Methyl 2-chloro-4-(difluoromethyl)-3-iodopyridine-6-carboxylate)

• Product Name: Methyl 2-chloro-4-(difluoromethyl)-3-iodopyridine-6-carboxylate
• CAS No: 1805173-15-2
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4870890
• Update Time: 2025-06-15

Methyl 2-chloro-4-(difluoromethyl)-3-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-(difluoromethyl)-3-iodopyridine-6-carboxylate

• Inchi： 1S/C8H5ClF2INO2/c1-15-8(14)4-2-3(7(10)11)5(12)6(9)13-4/h2,7H,1H3
• InChI Key： DVZJDCFNDZUDHQ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=O)OC)C=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-4-(difluoromethyl)-3-iodopyridine-6-carboxylate

Methyl 2-chloro-4-(difluoromethyl)-3-iodopyridine-6-carboxylate (CAS No. 1805173-15-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-4-(difluoromethyl)-3-iodopyridine-6-carboxylate, identified by its CAS number 1805173-15-2, represents a sophisticated intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with chloro, difluoromethyl, and iodopyridine functionalities, has garnered significant attention due to its versatile applications in the synthesis of biologically active molecules.

The structural motif of Methyl 2-chloro-4-(difluoromethyl)-3-iodopyridine-6-carboxylate makes it a valuable building block for the development of novel therapeutic agents. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring enhances its reactivity, enabling diverse chemical transformations that are pivotal in drug discovery. Specifically, the chloro and iodopyridine substituents facilitate cross-coupling reactions, which are cornerstone techniques in modern organic synthesis.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting intricate biological pathways. Among these, kinases and other enzyme-driven systems have been extensively studied. The compound Methyl 2-chloro-4-(difluoromethyl)-3-iodopyridine-6-carboxylate has been employed in the synthesis of kinase inhibitors due to its ability to serve as a precursor for constructing highly specific pharmacophores. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

The difluoromethyl group in Methyl 2-chloro-4-(difluoromethyl)-3-iodopyridine-6-carboxylate is particularly noteworthy, as it is a common pharmacophore found in many FDA-approved drugs. This group enhances metabolic stability and binding affinity, making it an attractive feature for medicinal chemists. Recent studies have demonstrated that incorporating difluoromethyl groups into drug candidates can lead to improved pharmacokinetic properties, including longer half-life and reduced clearance rates.

The iodopyridine moiety further contributes to the synthetic utility of this compound. Iodine is a versatile halogen that participates in various coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions allow for the introduction of aryl or vinyl groups at specific positions on the pyridine ring, enabling the construction of complex molecular architectures. Such modifications are crucial for optimizing drug-like properties, such as solubility and bioavailability.

One notable application of Methyl 2-chloro-4-(difluoromethyl)-3-iodopyridine-6-carboxylate is in the synthesis of antiviral agents. The pyridine scaffold is a common structural element in many antiviral drugs due to its ability to interact with viral enzymes and proteins. For example, derivatives of this compound have been investigated as inhibitors of viral proteases and polymerases. The chloro and iodopyridine substituents provide handles for further functionalization, allowing chemists to tailor the compounds for specific viral targets.

The pharmaceutical industry has also explored the use of Methyl 2-chloro-4-(difluoromethyl)-3-iodopyridine-6-carboxylate in the development of anticancer therapies. The ability to modify the pyridine core with various substituents has led to the discovery of novel compounds that exhibit potent cytotoxic effects against cancer cell lines. Additionally, the difluoromethyl group has been shown to enhance the bioactivity of these compounds by improving their binding affinity to target proteins involved in cancer progression.

In conclusion, Methyl 2-chloro-4-(difluoromethyl)-3-iodopyridine-6-carboxylate (CAS No. 1805173-15-2) is a multifaceted intermediate with significant potential in pharmaceutical synthesis. Its unique structural features make it an ideal candidate for constructing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic applications, this compound will undoubtedly play a crucial role in the development of next-generation drugs.